Amino((1-aza-2-(2-(4-bromophenoxy)-5-nitrophenyl)vinyl)amino)methane-1-thione

• IUPAC Name: [(E)-[2-(4-bromophenoxy)-5-nitrophenyl]methylideneamino]thiourea
• InChI: InChI=1S/C14H11BrN4O3S/c15-10-1-4-12(5-2-10)22-13-6-3-11(19(20)21)7-9(13)8-17-18-14(16)23/h1-8H,(H3,16,18,23)/b17-8+
• InChI Key: GMGJZIMENMRIKX-CAOOACKPSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)[N+](=O)[O-])C=NNC(=S)N)Br
• Isomeric SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)[N+](=O)[O-])/C=N/NC(=S)N)Br
• Molecular Formula: C14H11BrN4O3S
• Molecular Weight: 395.23 g/mol

Description

Amino((1-aza-2-(2-(4-bromophenoxy)-5-nitrophenyl)vinyl)amino)methane-1-thione (ABNPVMT) is a novel compound that has been studied for its potential applications in scientific research. This compound is a derivative of the amino acid thione and is a member of the halogenated phenoxy nitrophenyl group. It has been found to have a variety of properties, including antioxidant, anti-inflammatory, and antimicrobial activities. In addition, it has been studied for its potential use in biomedical and pharmaceutical research.

Scientific Research Applications

Reactions and Synthesis

• Research on the reactions of methanesulphonates of 2-aryl-2-(arylthio)ethanols and related compounds has identified products formed with various nucleophiles, mainly identified by NMR spectroscopy. This study highlights the potential of similar compounds in synthetic organic chemistry, particularly in reactions involving sulphonates and nucleophiles (Behzadi & Owen, 1974).

Crosslinking and Molecular Interactions

• The synthesis of compounds for the crosslinking of nucleic acids to proteins was explored, demonstrating the application of similar chemical structures in bioconjugation and molecular biology (Fink et al., 1980).

Polymer Science and Material Engineering

• Studies on haloalkene oxidation by methane monooxygenase from Methylosinus trichosporium OB3b show the enzymatic potential for modifying similar halogenated compounds, which has environmental and synthetic applications (Fox et al., 1990).
• Research on ultrahigh-temperature polymers for second-order nonlinear optics involving chromophore-embedded polyimides indicates the relevance of similar compounds in developing advanced materials for optical applications (Davey et al., 2000).